Cas no 151097-45-9 (ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate)

Ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a pyridin-4-yl group at the 5-position and an ethyl carboxylate moiety at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The pyridine ring enhances solubility and potential bioactivity, while the oxadiazole scaffold contributes to stability and reactivity in further functionalization. The ethyl ester group allows for straightforward derivatization via hydrolysis or transesterification. This compound is valued for its role in developing pharmacophores and as an intermediate in the synthesis of more complex heterocyclic systems.
ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate structure
151097-45-9 structure
Product Name:ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate
CAS No:151097-45-9
MF:C10H9N3O3
MW:219.196761846542
CID:889832
Update Time:2026-04-29

ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate
    • ETHYL 5-PYRIDIN-4-YL-1,2,4-OXADIAZOLE-3-CARBOXYLATE
    • 5-(Pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid ethyl ester
    • Inchi: InChI=1S/C10H9N3O3/c1-2-15-10(14)8-12-9(16-13-8)7-3-5-11-6-4-7/h3-6H,2H2,1H3
    • InChI Key: QJDVSIVYIQDFJT-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=NOC(=N1)C2=CC=NC=C2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4

ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
067017-1g
Ethyl 5-Pyridin-4-yl-1,2,4-oxadiazole-3-carboxylate
151097-45-9 97%
1g
£385.00 2022-03-01
Apollo Scientific
OR300589-1g
Ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate
151097-45-9 95
1g
£225.00 2024-05-23
Chemenu
CM506088-1g
Ethyl5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate
151097-45-9 95%
1g
$268 2023-02-17
Chemenu
CM506088-5g
Ethyl5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate
151097-45-9 95%
5g
$806 2023-02-17
A2B Chem LLC
AF02679-100mg
Ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate
151097-45-9 95%
100mg
$209.00 2024-04-20
A2B Chem LLC
AF02679-250mg
Ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate
151097-45-9 95%
250mg
$358.00 2024-04-20
A2B Chem LLC
AF02679-1g
Ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate
151097-45-9 95%
1g
$880.00 2024-04-20
Apollo Scientific
OR300589-250mg
Ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate
151097-45-9 95
250mg
£109.00 2024-05-23
Apollo Scientific
OR300589-500mg
Ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate
151097-45-9 95
500mg
£159.00 2024-05-23
Apollo Scientific
OR300589-5g
Ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate
151097-45-9 95
5g
£875.00 2024-05-23

Additional information on ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate

Recent Advances in the Study of Ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 151097-45-9)

The compound ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 151097-45-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

Recent studies have highlighted the versatility of ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate as a scaffold for the development of novel bioactive molecules. The compound's 1,2,4-oxadiazole core, combined with the pyridine moiety, offers a promising platform for the design of inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the synthesis of potent kinase inhibitors, showcasing its potential in oncology research.

In addition to its role in kinase inhibition, ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate has been investigated for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

Another area of interest is the compound's application in neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience explored its neuroprotective effects in models of Alzheimer's disease. The researchers found that derivatives of ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate could reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, highlighting its potential as a therapeutic agent for neurodegenerative disorders.

The synthesis and optimization of ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate have also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For example, a 2023 study in Organic Process Research & Development described a microwave-assisted synthesis method that significantly reduces reaction times and improves yields, making the compound more accessible for large-scale applications.

In conclusion, ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 151097-45-9) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Its diverse biological activities, combined with advances in synthetic methodologies, position it as a valuable tool for medicinal chemists and drug discovery researchers. Future studies should focus on further elucidating its mechanism of action and exploring its potential in clinical applications.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.